Cas no 1513866-30-2 (3-(2,6-difluorophenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(2,6-difluorophenyl)-3-hydroxypropanenitrile
• CAS No: 1513866-30-2
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 4701397
• PubChem ID: 79118056
• Update Time: 2024-11-07

3-(2,6-difluorophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluorophenyl)-3-hydroxypropanenitrile
• F83587
• 1513866-30-2
• EN300-1866456
• Benzenepropanenitrile, 2,6-difluoro-
• A-hydroxy-
• AKOS017668933
• CS-0305628

• Inchi： 1S/C9H7F2NO/c10-6-2-1-3-7(11)9(6)8(13)4-5-12/h1-3,8,13H,4H2
• InChI Key： MFWUYMMFKXPLDX-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(CC#N)O)F

Computed Properties

• Exact Mass: 183.04957017g/mol
• Monoisotopic Mass: 183.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes